10.1039/B915533C | O-Silylated C3-halohydrins as a novel class of protected building blocks for total, regio- and stereocontrolled synthesis of glycerolipid frameworks†

O-Silylated C3-halohydrins as a novel class of protected building blocks for total, regio- and stereocontrolled synthesis of glycerolipid frameworks†

Organic & Biomolecular Chemistry Pub Date: 2009-11-26 DOI: 10.1039/B915533C

Abstract

We propose O-silylated C3-halohydrins [1(3)-O-silyl-2-O-acyl-, 1,2(2,3)-O-bis(silyl)-, and 1(3)-O-acyl-2-O-silyl-3(1)-halo-sn-glycerides] as new chirons in the total synthesis of glycerolipid constructs. These are efficiently producible via opening of the oxirane ring of the corresponding glycidyl derivatives and permit (i) displacement of the iodine by a requisite carboxylate in the presence of O-triisopropylsilyl (O-TIPS), O-tert-butyldimethylsilyl (O-TBDMS), and O-acyl substituents; (ii) selective acylation across an appropriate silyloxy system [e.g., O-TBDMS or O-triethylsilyl (O-TES)] of monoesterified haloglycerides; (iii) direct exchange of an O-silyl protection (e.g., O-TBDMS or O-TIPS) for a trichloroacetyl group; (iv) conversion of a terminal TBDMS group into the corresponding trifluoroacetate without affecting O-TIPS-, O-acyl- and iodo functions. The above transformations secure flexible routes to a variety of otherwise difficult-to-access key-intermediates [e.g., 1,2(2,3)-O-bis(acyl)-3(1)-trichloroacetyl-, 1,3-O-bis(acyl)-2-trichloroacetyl-, 1,2(2,3)-O-bis(acyl)-3(1)-O-TBDMS/TIPS-, 1,3-O-bis(acyl)-2-O-TIPS/TBDMS-, 1(3)-O-acyl-2-O-TIPS-, 1,2(2,3)-O-bis(acyl)-3(1)-iodo-sn-glycerols, etc.] and lend themselves to a powerful methodology for the preparation of di- and triacylglycerols as well as glycerol-based cationic lipids. The reactions involved are entirely regio- and stereospecific, avoid acyl migration, and can provide target compounds with a chosen absolute configuration from a single synthetic precursor.

Share View Original Text

Recommended Literature

[1] Front cover Nanoscale, 2017,9, 5739-5739 10.1039/C7NR90092A
[2] The electronic structure of borazine J. Chem. Soc. D, 1970, 99-100 10.1039/C29700000099
[3] Conducting microhelices from self-assembly of protein fibrils† Fredrik G. Bäcklund,Anders Elfwing,Chiara Musumeci,Fátima Ajjan,Viktoria Babenko,Wojciech Dzwolak,Niclas Solin,Olle InganäsSoft Matter, 2017,13, 4412-4417 10.1039/C7SM00068E
[4] Effect of ammonium groups on the properties of anion conductive membranes based on partially fluorinated aromatic polymers† Ahmed Mohamed Mohamed Elsaghier,Kenji MiyatakeRSC Adv., 2016,6, 27862-27870 10.1039/C6RA03256G
[5] Estimates of average bond energies and resonance energies of hydrocarbons Discuss. Faraday Soc., 1951,10, 26-35 10.1039/DF9511000026
[6] Observation of surface corrugation-induced alignment of lamellar microdomains in PS-b-PMMA thin films† Sang-Min Park,Brian C. Berry,Elizabeth Dobisz,Ho-Cheol KimSoft Matter, 2009,5, 957-961 10.1039/B813749H
[7] A briefing on aurophilicity† Chem. Soc. Rev., 2008,37, 1931-1951 10.1039/B708845K
[8] A fluorescent probe based on aptamer gold nanoclusters for rapid detection of mercury ions† Ying Wang,Yinyu Xu,Ruina Jiang,Quanyong Dong,Yingying Sun,Wang Li,Ying Xiong,Yanni Chen,Sili Yi,Qian WenAnal. Methods, 2023,15, 3893-3901 10.1039/D3AY00967J
[9] Environmentally friendly natural materials for triboelectric nanogenerators: a review Songling Liu,Wangshu Tong,Caixia Gao,Yulun Liu,Xinnan Li,Yihe ZhangJ. Mater. Chem. A, 2023,11, 9270-9299 10.1039/D2TA10024J
[10] Precipitating polyelectrolyte–surfactant systems by admixing a nonionic surfactant – a case of cononsurfactancy† Stephen David Leach,Michael GradzielskiSoft Matter, 2017,13, 4988-4996 10.1039/C7SM00747G

O-Silylated C3-halohydrins as a novel class of protected building blocks for total, regio- and stereocontrolled synthesis of glycerolipid frameworks†

Abstract

Recommended Literature

Journal Name：Organic & Biomolecular Chemistry

Research Products